A spirooxazine derivative as a highly sensitive cyanide sensor by means of UV-visible difference spectroscopy†

Analyst Pub Date: 2012-09-18 DOI: 10.1039/C2AN35867K

Abstract

A spirooxazine derivative 2-nitro-5a-(2-(4-dimethylaminophenyl)-ethylene)-6,6-dimethyl-5a,6-dihydro-12H-indolo[2,1-b][1,3]benzooxazine (P1) was explored as a sensitive cyanide probe. Different from conventional spiropyrans, P1 avoided locating the 3H-indolium cation and the 4-nitrophenolate anion in the same conjugated structure, which enhanced the positive charge of 3H-indolium cation so that the sensitivity and reaction speed were improved highly. UV-visible difference spectroscopy using P1 detection solution as a timely reference improved the measurement accuracy, prevented the error caused by the inherent absorption change of P1 solution with time. This enabled the “positive-negative alternative absorption peaks” in difference spectrum to be used as a finger-print to distinguish whether the spectral change was caused by cyanide. Benefiting from the special design of the molecular structure and the strategy of difference spectroscopy, P1 showed high selectivity and sensitivity for CN−. A detection limit of 0.4 μM and a rate constant of 1.1 s−1 were achieved.

Graphical abstract: A spirooxazine derivative as a highly sensitive cyanide sensor by means of UV-visible difference spectroscopy
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